Cas no 64233-02-9 (Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester)

64233-02-9 structure
Product name:Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Chemical and Physical Properties
Names and Identifiers
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- Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
- S-(4-oxo-6-phenyl-1H-pteridin-2-yl) methanethioate
- S-(4-Oxo-6-phenyl-1,4-dihydropteridin-2-yl) methanethioate
- 64233-02-9
- DTXSID10493363
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- Inchi: InChI=1S/C13H8N4O2S/c18-7-20-13-16-11-10(12(19)17-13)15-9(6-14-11)8-4-2-1-3-5-8/h1-7H,(H,14,16,17,19)
- InChI Key: GYURTPQQTKHVEF-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=O)NC(=N3)SC=O
Computed Properties
- Exact Mass: 284.03694
- Monoisotopic Mass: 284.03679668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 84.31
Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Related Literature
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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4. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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